Cas no 222978-01-0 ((4-Bromo-3-fluorophenyl)methanol)

(4-Bromo-3-fluorophenyl)methanol is a halogenated aromatic alcohol with the molecular formula C₇H₆BrFO. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and fluorine substituents enhances its reactivity, enabling selective functionalization at specific positions on the phenyl ring. The hydroxymethyl group offers further derivatization potential, making it valuable for cross-coupling reactions, nucleophilic substitutions, and other transformations. Its well-defined structure and high purity ensure consistent performance in research and industrial processes. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres. Proper storage and handling are recommended to maintain its integrity.
(4-Bromo-3-fluorophenyl)methanol structure
222978-01-0 structure
Product Name:(4-Bromo-3-fluorophenyl)methanol
CAS No:222978-01-0
MF:C7H6BrFO
MW:205.024344921112
MDL:MFCD08236860
CID:253289
PubChem ID:354334770
Update Time:2025-06-21

(4-Bromo-3-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-Bromobenzyl alcohol
    • 4-Bromo-3-fluorobenzyl alcohol
    • (4-BROMO-3-FLUOROPHENYL)METHANOL
    • 4-Bromo-3-Fluorobenzenemethanol
    • Benzenemethanol,4-bromo-3-fluoro-
    • C7H6BrFO
    • (4-bromo-3-fluoro-phenyl)-methanol
    • ACMC-1CR86
    • Benzenemethanol,4-bromo-3-fluoro
    • CTK4E9140
    • KSC549C4B
    • Benzenemethanol, 4-bromo-3-fluoro-
    • 4-Bromo-3-fluorobenzyl alcohol.
    • VQDUFYPJCUBGQW-UHFFFAOYSA-N
    • AB44195
    • AM61414
    • TRA0035165
    • (4-bromanyl-3-fluoranyl-phen
    • (4-Bromo-3-fluorophenyl)methanol
    • MDL: MFCD08236860
    • Inchi: 1S/C7H6BrFO/c8-6-2-1-5(4-10)3-7(6)9/h1-3,10H,4H2
    • InChI Key: VQDUFYPJCUBGQW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(CO)=CC=1F

Computed Properties

  • Exact Mass: 203.95900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.658
  • Melting Point: 44.0 to 48.0 deg-C
  • Boiling Point: 260 ºC
  • Flash Point: 111 ºC
  • PSA: 20.23000
  • LogP: 2.08050

(4-Bromo-3-fluorophenyl)methanol Security Information

(4-Bromo-3-fluorophenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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(4-Bromo-3-fluorophenyl)methanol Production Method

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